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Boronic acids have become indispensable reagents in modern organic and medicinal
chemistry, largely due to their pivotal role in the Nobel Prize-winning Suzuki-Miyaura cross-
coupling reaction.[1][2] This class of compounds, characterized by a carbon-boron bond and
two hydroxyl groups, offers remarkable stability, low toxicity, and versatile reactivity, making
them ideal building blocks for constructing complex molecular architectures.[1][3]

This guide focuses on a specific, highly functionalized derivative: 3-(2,6-
Dichlorophenylmethoxy)phenylboronic acid (CAS No. 1256355-68-6).[4] This molecule is of
particular interest to researchers in drug discovery and fine chemical synthesis. It uniquely
combines the versatile boronic acid handle with a dichlorophenylmethoxy moiety. The dichloro-
substituted aromatic ring is a common feature in pharmacologically active compounds, often
introduced to enhance binding affinity, modulate metabolic stability, or control lipophilicity.[5][6]
The ether linkage provides a flexible yet stable connection, positioning this reagent as a
valuable building block for creating novel chemical entities and compound libraries for high-
throughput screening.[7][8] Understanding its availability, synthesis, and quality control is
therefore critical for its effective application.
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Commercial Availability and Sourcing

3-(2,6-Dichlorophenylmethoxy)phenylboronic acid is a specialty chemical primarily
available for research and development purposes. Unlike common laboratory reagents, it is not
typically stocked in large quantities by major global suppliers but is available through
specialized fine chemical producers and companies offering custom synthesis services. The
existence of a Safety Data Sheet (SDS) confirms its production and availability within the

chemical supply chain.[4]

Sourcing this compound generally falls into two categories: catalogue listing from specialty
suppliers or custom synthesis on demand. For researchers requiring gram-to-kilogram scales,
partnering with a reliable custom synthesis provider is often the most direct route.[1]

Below is a summary of representative sourcing information for this compound and structurally
similar analogues, which are indicative of the types of suppliers that handle this chemical class.

Supplier/Platform Product Name CAS Number Notes

Listed as available for
[3-[(2,6-

Echemi dichlorophenyl)metho 1256355-68-6
xy]phenyl]boronic acid

industrial and
scientific research

use.[4]

A structurally related
3-(2,4-

Dichlorophenylmethox  1256355-73-3
y)phenylboronic acid

- isomer, indicating
Pharmaffiliates S
capability in this

compound class.[9]

CymitQuimica

4-(3,4-
Dichlorophenylmethox  1256358-44-7
y)phenylboronic acid

A structurally related
isomer available for

laboratory use.[10]

Note: Availability and lead times are subject to change. Direct inquiry with the listed suppliers is

recommended for the most current information.

Representative Synthesis Pathway
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The synthesis of complex aryl boronic acids like 3-(2,6-
Dichlorophenylmethoxy)phenylboronic acid is typically not a one-pot reaction but a multi-
step process. While the exact, proprietary manufacturing protocol may vary, a chemically sound
and widely practiced approach involves the formation of an organometallic intermediate from a
corresponding aryl halide, followed by quenching with a borate ester and subsequent
hydrolysis.[11][12] This method offers a reliable route to the desired product.

The logical workflow for a potential synthesis is outlined below.
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Step 1: Williamson Ether Synthesis
(Precursor Preparation)

&ryl Bromide Precursor

Step 2: Formation of Organometallic Intermediate
(Grignard or Organolithium)

&eactive Intermediate

Step 3: Borylation Reaction
(Quench with Borate Ester)

%oronate Ester

Step 4: Acidic Hydrolysis

%rude Boronic Acid

Step 5: Purification
(Crystallization/Chromatography)

Final Product:
3-(2,6-Dichlorophenylmethoxy)phenylboronic acid

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of the target boronic acid.

Detailed Experimental Protocol (Representative)

This protocol describes the synthesis of a methoxy-phenylboronic acid, which serves as a
validated template for the target molecule.[11][13]
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Objective: To synthesize 3-methoxyphenylboronic acid from 1-bromo-3-methoxybenzene.

Materials:

e 1-Bromo-3-methoxybenzene

e Anhydrous Tetrahydrofuran (THF)

e n-Butyllithium (n-BuLi) in hexanes

 Triisopropyl borate

o Hydrochloric Acid (HCI), 6M solution

o Ethyl acetate

e Anhydrous magnesium sulfate

e Heptane

Procedure:

o Reaction Setup: Under a nitrogen atmosphere, dissolve 1-bromo-3-methoxybenzene (1.0
eq) in anhydrous THF in a flame-dried, three-neck round-bottom flask equipped with a
magnetic stirrer, thermometer, and dropping funnel.

« Lithiation: Cool the solution to -70°C using a dry ice/acetone bath. Add n-butyllithium (1.1 eq)
dropwise via the dropping funnel, ensuring the internal temperature does not rise above
-60°C. Stir the resulting mixture at -70°C for 1 hour. Causality: This step forms the highly
reactive aryllithium intermediate necessary for the subsequent borylation. The low
temperature is critical to prevent side reactions.

o Borylation: Add triisopropyl borate (1.2 eq) dropwise to the reaction mixture, again
maintaining the temperature below -60°C. After the addition is complete, allow the mixture to
slowly warm to room temperature and stir for 18 hours. Causality: The borate ester acts as
an electrophile, trapping the nucleophilic aryllithium to form a boronate ester intermediate.
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Hydrolysis: Carefully pour the reaction mixture into a beaker containing 6M hydrochloric acid.
Stir vigorously. Transfer the mixture to a separatory funnel and extract the aqueous layer four
times with ethyl acetate. Causality: Acidic workup hydrolyzes the boronate ester to the
desired boronic acid.

Isolation and Purification: Combine the organic layers and wash with water. Dry the organic
phase over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced
pressure. Wash the resulting residue thoroughly with heptane to yield the 3-
methoxyphenylboronic acid as a colorless solid.[11]

Quality Control and Analytical Validation

Ensuring the purity and identity of boronic acids is critical for their successful application, as
impurities can significantly impact reaction yields and outcomes. A primary challenge in the
analysis of boronic acids is their propensity to undergo dehydration to form cyclic trimeric
anhydrides known as boroxines. This equilibrium can complicate analytical data, particularly in
mass spectrometry and chromatography.[7]

Standard Analytical Techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are essential for
structural confirmation. 1B NMR can also be used to provide information about the boron
environment.

High-Performance Liquid Chromatography (HPLC): Used to determine purity by separating
the target compound from impurities and starting materials.[7]

Liquid Chromatography-Mass Spectrometry (LC-MS): Provides simultaneous purity data
from the chromatogram and mass confirmation of the parent ion, helping to identify the
boronic acid and its potential boroxine form.[7]
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Caption: A standard workflow for the QC analysis of boronic acids via HPLC-MS.

Protocol: Purity Determination by Reversed-Phase
HPLC-MS

Objective: To assess the purity of a boronic acid sample and confirm its molecular weight.
Instrumentation & Conditions:

o HPLC System: Agilent 1260 Infinity Il or equivalent.

e Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 pm).

» Mobile Phase A: 0.1% Formic Acid in Water.

» Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

e Gradient: 10% B to 95% B over 15 minutes, hold for 2 minutes, then return to initial
conditions.

¢ Flow Rate: 1.0 mL/min.

e Detector: UV/PDA at 254 nm.
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e Mass Spectrometer: ESI source, positive ion mode.
Procedure:

o Standard Preparation: Accurately weigh ~1 mg of the boronic acid sample and dissolve it in 1
mL of a 1:1 mixture of acetonitrile and water to create a 1 mg/mL stock solution.

o Sample Preparation: Dilute the stock solution 100-fold with the 1:1 acetonitrile/water mixture
to a final concentration of 10 pg/mL.

e Injection: Inject 5 uL of the prepared sample onto the HPLC system.

o Data Acquisition: Acquire both UV and mass spectral data throughout the chromatographic
run.

o Data Analysis:

o Integrate the peak areas in the UV chromatogram. Calculate the area percentage of the
main peak to determine purity.

o Extract the mass spectrum for the main peak. Verify the presence of the expected [M+H]*
or other relevant adducts for 3-(2,6-Dichlorophenylmethoxy)phenylboronic acid
(Expected MW: 298.95). Self-Validation: The combination of retention time, UV signature,
and correct mass provides a high-confidence validation of both identity and purity.

Applications in Research and Drug Development

3-(2,6-Dichlorophenylmethoxy)phenylboronic acid is a strategic building block for
synthesizing complex molecules. Its primary application lies in Suzuki-Miyaura cross-coupling
reactions, where it serves as the source of the 3-(2,6-dichlorophenylmethoxy)phenyl moiety.
[14]

Key Application Areas:

o Lead Optimization: In medicinal chemistry, the 2,6-dichlorophenyl group is often explored to
probe hydrophobic pockets in enzyme active sites or receptors.[15][16] This reagent allows
for the systematic introduction of this specific structural motif to optimize the potency and
selectivity of lead compounds.
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» Fragment-Based Drug Discovery (FBDD): The molecule can be used to elaborate on initial
fragment hits, growing the fragment into a more drug-like molecule by coupling it with various
aryl or heteroaryl halides.

o Combinatorial Chemistry: It is an ideal reactant for generating libraries of diverse
compounds.[7][8] By reacting it with a wide array of organohalides, researchers can rapidly
produce numerous analogues for biological screening, accelerating the discovery of new
bioactive agents.

The broader field of boronic acids has already yielded significant therapeutic successes, such
as the FDA-approved proteasome inhibitor Bortezomib, underscoring the pharmacological
relevance of this chemical class.[7] The availability of complex, functionalized building blocks
like 3-(2,6-Dichlorophenylmethoxy)phenylboronic acid is crucial for continuing this
innovation.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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